Cas no 31380-57-1 (5-Acetyl-1H-indole-2-carboxylic acid)

5-Acetyl-1H-indole-2-carboxylic acid Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 5-acetyl-
• 5-acetyl-1H-indole-2-carboxylic acid
• 5-ACETYL-2-INDOLE CARBOXYLIC ACID
• 5-acetyl-indole-2-carboxylic acid
• 5-acetylindone-2-carboxylic acid
• BB 0261006
• CCPPDGXVPFOREY-UHFFFAOYSA-N
• AB01319788-02
• MFCD09026951
• AKOS005638965
• FT-0710203
• 5-Acetyl-2-indolecarboxylic acid
• DTXSID40547227
• NCGC00324325-01
• 3-AMINO-3-(3,4-DIBENZYLOXY-PHENYL)-PROPIONICACID
• 31380-57-1
• SCHEMBL1734329
• +Expand

• MDL： MFCD09026951
• InChIKey： CCPPDGXVPFOREY-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NO3/c1-6(13)7-2-3-9-8(4-7)5-10(12-9)11(14)15/h2-5,12H,1H3,(H,14,15)
• SMILES： C(C1=CC=C2C(C=C(C(O)=O)N2)=C1)(=O)C

Computed Properties

• Exact Mass: 203.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 203.058243149g/mol
• Heavy Atom Count: 15
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• LogP: 2.06870
• PSA: 70.16000

5-Acetyl-1H-indole-2-carboxylic acid Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

5-Acetyl-1H-indole-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%